Cas no 88768-49-4 ([(4,6-diphenylpyrimidin-2-yl)sulfanyl]acetic acid)

[(4,6-diphenylpyrimidin-2-yl)sulfanyl]acetic acid structure
88768-49-4 structure
Product Name:[(4,6-diphenylpyrimidin-2-yl)sulfanyl]acetic acid
CAS No:88768-49-4
MF:C18H14N2O2S
MW:322.380962848663
CID:1930393
PubChem ID:624189
Update Time:2025-04-21

[(4,6-diphenylpyrimidin-2-yl)sulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • [(4,6-diphenylpyrimidin-2-yl)sulfanyl]acetic acid
    • 2-(4,6-diphenylpyrimidin-2-yl)sulfanylacetic acid
    • Acetic acid, ((4,6-diphenyl-2-pyrimidinyl)thio)-
    • 88768-49-4
    • DTXCID80159803
    • 2-Pyrimidinethioacetic acid, 4,6-diphenyl-
    • AKOS024367091
    • [(4,6-Diphenyl-2-pyrimidinyl)thio]acetic acid
    • [(4,6-Diphenyl-2-pyrimidinyl)sulfanyl]acetic acid #
    • DTXSID80237312
    • BRN 4511823
    • ((4,6-Diphenyl-2-pyrimidinyl)thio)acetic acid
    • HNDJKKMMGOVARH-UHFFFAOYSA-N
    • Inchi: 1S/C18H14N2O2S/c21-17(22)12-23-18-19-15(13-7-3-1-4-8-13)11-16(20-18)14-9-5-2-6-10-14/h1-11H,12H2,(H,21,22)
    • InChI Key: HNDJKKMMGOVARH-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NC(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 322.07759887Da
  • Monoisotopic Mass: 322.07759887Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 88.4Ų
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